Cas no 2228787-93-5 (tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate
• CAS No: 2228787-93-5
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5894372
• PubChem ID: 165756163
• Update Time: 2025-05-19

tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate
• EN300-1892883
• 2228787-93-5
• tert-butyl N-{4-methoxy-2-[2-(methylamino)ethyl]phenyl}carbamate

• Inchi： 1S/C15H24N2O3/c1-15(2,3)20-14(18)17-13-7-6-12(19-5)10-11(13)8-9-16-4/h6-7,10,16H,8-9H2,1-5H3,(H,17,18)
• InChI Key： SGJJDCNOAWUCFV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1CCNC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2228787-93-5 and Product Name: tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate

The compound with the CAS number 2228787-93-5 and the product name tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique structural features of this molecule, including its tert-butyl and 4-methoxy-2-2-(methylamino)ethylphenyl substituents, contribute to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile pharmacological profiles. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including pesticides, herbicides, and pharmaceuticals. The presence of the tert-butyl group in this compound enhances its stability and reactivity, making it a valuable building block for further chemical modifications. Additionally, the 4-methoxy-2-2-(methylamino)ethylphenyl moiety introduces a hydrophilic character to the molecule, which can be crucial for improving solubility and bioavailability in drug formulations.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that carbamate derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific arrangement of functional groups in tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate suggests that it may interact with multiple biological targets, offering a multifaceted approach to therapeutic intervention. This hypothesis is supported by preliminary studies that have demonstrated promising results in vitro and in animal models.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of novel compounds with high accuracy. By leveraging these computational tools, scientists have been able to optimize the structure of tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate to enhance its efficacy and reduce potential side effects. For instance, molecular docking studies have identified key interactions between this compound and target enzymes involved in pain signaling pathways. These insights have guided the design of more potent derivatives with improved selectivity.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the carbamate linkage between the tert-butyl group and the phenyl ring, followed by functionalization at the 4-methoxy position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the 2-2-(methylamino)ethylphenyl moiety with high precision. These methodologies not only improve efficiency but also minimize unwanted byproducts, ensuring a cleaner synthetic route.

In terms of applications, tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate holds promise for several therapeutic areas. Its structural features make it a suitable candidate for developing novel analgesics that could address chronic pain conditions more effectively than existing treatments. Additionally, its potential anti-inflammatory properties suggest applications in managing inflammatory disorders such as arthritis and autoimmune diseases. Preclinical studies are currently underway to evaluate these possibilities further.

The development of new pharmaceuticals is often hindered by challenges related to drug delivery and formulation. However, the unique solubility profile of tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate, influenced by its hydrophilic substituents, may offer advantages in this regard. Researchers are exploring various formulation strategies to enhance bioavailability and target specificity. For example, nanotechnology-based delivery systems could be employed to improve systemic distribution and reduce toxicity.

As our understanding of biological mechanisms continues to evolve, so does our ability to design molecules with tailored properties. The case of tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By integrating knowledge from organic chemistry, medicinal chemistry, and computational biology, scientists are paving the way for next-generation therapeutics that address complex diseases more effectively.

Looking ahead, the future prospects for this compound are exciting. Ongoing research aims to expand its therapeutic applications through structural modifications and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality. With continued investment in research infrastructure and regulatory support, compounds like tert-butyl N-{4-methoxy-2-2-(methylamino)ethylphenyl}carbamate have the potential to significantly impact patient care worldwide.